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An In-depth Technical Guide to the Molecular Structure and Bonding in Hydrogen Iodide

Introduction
Hydrogen iodide (HI) is a diatomic molecule and a member of the hydrogen halide family.[1] It

exists as a colorless gas under standard conditions and is highly soluble in water, forming

hydroiodic acid, a strong acid.[1][2] The molecule is of significant interest in both inorganic and

organic chemistry, serving as a primary source of iodine and a versatile reducing agent.[1] This

guide provides a detailed technical overview of the molecular structure, bonding

characteristics, and key physicochemical properties of hydrogen iodide, tailored for

researchers, scientists, and professionals in drug development.

Molecular Structure and Electronic Configuration
Hydrogen iodide is a simple heteronuclear diatomic molecule with a linear geometry. The

structure is defined by the single covalent bond between the hydrogen and iodine atoms.

Electronic Configuration:

Hydrogen (H): 1s¹

Iodine (I): [Kr] 4d¹⁰ 5s² 5p⁵

The single covalent bond in HI is formed by the overlap of the 1s orbital of the hydrogen atom

with the 5p orbital of the iodine atom.[3] Specifically, it is the 5p orbital lying along the
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internuclear axis (conventionally the pz orbital) that overlaps with the hydrogen 1s orbital to

form a sigma (σ) bond. The remaining p orbitals on the iodine atom (5px and 5py) are non-

bonding and hold lone pairs of electrons, as do the 5s electrons.[3]

The experimentally determined equilibrium bond length (re) between the hydrogen and iodine

nuclei is 1.609 Å.[4] This bond length is the largest among the hydrogen halides (HF, HCl, HBr,

HI), a trend that correlates with the increasing atomic radius of the halogen atom down the

group.[5]

Nature of the H-I Bond
The bond in hydrogen iodide is predominantly covalent, involving the sharing of an electron

pair between the hydrogen and iodine atoms.[3] However, the difference in electronegativity

between the two atoms imparts a significant degree of polarity to the bond.

Electronegativity and Bond Polarity:

Pauling Electronegativity of Hydrogen: 2.20

Pauling Electronegativity of Iodine: 2.66

The electronegativity difference of 0.46 leads to an unequal sharing of the bonding electrons.

The more electronegative iodine atom attracts the electron pair more strongly, resulting in a

partial negative charge (δ-) on the iodine atom and a partial positive charge (δ+) on the

hydrogen atom.[6] This charge separation creates an electric dipole moment. The

experimentally determined dipole moment of hydrogen iodide is approximately 0.448 Debye.[4]

While the H-I bond is polar, HI is considered the least polar of the hydrogen halides due to the

small electronegativity difference.[7]

Bond Dissociation Energy: The bond dissociation energy (BDE) is the energy required to

break the H-I bond homolytically, yielding a hydrogen atom and an iodine atom. The BDE for

HI is approximately 297 kJ/mol.[8] This value is the lowest among the hydrogen halides,

indicating that the H-I bond is the weakest.[9] The relative weakness of the bond is attributed

to the large size of the iodine atom, which results in less effective orbital overlap with the

small 1s orbital of hydrogen.[9] This low BDE is a key factor in the high reactivity of HI as a

reducing agent and its exceptional strength as an acid in aqueous solutions.
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Intermolecular Forces: In the liquid and solid states, the primary intermolecular forces

present between HI molecules are dipole-dipole interactions and London dispersion forces.

Hydrogen bonding is not considered a significant intermolecular force in HI, unlike in HF.[10]

This is because iodine is not sufficiently electronegative, and its large atomic size results in a

low charge density, which is insufficient to form strong hydrogen bonds.[10] The dominant

intermolecular forces are the London dispersion forces, due to the large, polarizable electron

cloud of the iodine atom.

Quantitative Data Summary
The key quantitative physicochemical and spectroscopic parameters for hydrogen iodide are

summarized in the table below for ease of reference and comparison.
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Property Symbol Value Reference(s)

Molecular Properties

Molar Mass - 127.912 g·mol⁻¹ [1]

Bond Length

(Equilibrium)
rₑ 1.609 Å [4]

Dipole Moment µ 0.448 D [4]

Thermochemical

Properties

Bond Dissociation

Energy
DH°₂₉₈ ~297 kJ·mol⁻¹ [8]

Standard Enthalpy of

Formation
ΔfH⦵₂₉₈ 26.5 kJ·mol⁻¹ [1]

Spectroscopic

Constants

Vibrational Constant ωₑ 2309.014 cm⁻¹ [4][11]

Anharmonicity

Constant
ωₑxₑ 39.6435 cm⁻¹ [4]

Rotational Constant Bₑ 6.426365 cm⁻¹ [4]

Vibration-Rotation

Coupling
αₑ 0.16886 cm⁻¹ [4]

Experimental Protocols
Synthesis of Anhydrous Hydrogen Iodide
A common laboratory method for preparing high-purity, anhydrous hydrogen iodide gas

involves the direct combination of hydrogen and iodine, often with a catalyst.[1] Another

established method relies on the dehydration of concentrated hydroiodic acid or the reaction of

iodine with a reducing agent in a non-aqueous solvent.

Protocol: Reaction of Iodine with Tetrahydronaphthalene[1]
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Apparatus Setup: A reaction flask equipped with a dropping funnel, a condenser, and a gas

outlet is assembled. The outlet is connected to a drying tube filled with a suitable desiccant

(e.g., P₂O₅ on glass wool) and then to a collection vessel cooled in a dry ice/acetone bath.

Reagents:

Iodine (I₂)

Tetrahydronaphthalene (C₁₀H₁₂)

Procedure:

Place tetrahydronaphthalene in the reaction flask and heat it to its boiling point.

Slowly add a solution of iodine dissolved in tetrahydronaphthalene from the dropping

funnel.

The reaction, C₁₀H₁₂ + 2I₂ → C₁₀H₈ + 4HI, proceeds, generating gaseous HI.

The evolved HI gas passes through the condenser (to remove unreacted tetralin), the

drying tube, and is finally condensed and collected as a liquid in the cold trap.

Safety: This procedure must be conducted in a well-ventilated fume hood. HI is a corrosive

and toxic gas.[12] Tetrahydronaphthalene is flammable.

Determination of Bond Length via Microwave
Spectroscopy
Microwave spectroscopy is a high-resolution technique used to determine the rotational

constants of molecules, from which highly precise bond lengths can be calculated.

Protocol: General Workflow for Diatomic Molecules

Sample Preparation: A sample of gaseous hydrogen iodide is introduced into the waveguide

sample cell of a microwave spectrometer at very low pressure (typically a few millitorr) to

minimize pressure broadening of spectral lines.

Data Acquisition:
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Microwave radiation is swept across a range of frequencies.

When the frequency of the radiation matches the energy difference between two rotational

energy levels of the HI molecule, the radiation is absorbed.

A detector measures the absorption of radiation as a function of frequency, generating a

rotational spectrum. The transitions follow the selection rule ΔJ = ±1, where J is the

rotational quantum number.

Spectral Analysis:

The frequencies of the observed absorption lines are measured with high precision. For a

rigid diatomic rotor, the frequencies of the rotational transitions are given by ν = 2B(J+1),

where B is the rotational constant.

The measured frequencies are fitted to determine the rotational constant, B. For more

precise work, centrifugal distortion effects are also included in the model.

Calculation of Bond Length:

The rotational constant B is related to the moment of inertia (I) of the molecule by the

equation B = h / (8π²I).

The moment of inertia is related to the reduced mass (μ) and the bond length (r) by the

equation I = μr².

By calculating the reduced mass from the known atomic masses of H and I and using the

experimentally determined value of B to find I, the bond length (r) can be calculated with

high accuracy.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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